Cas no 2137573-62-5 (Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate)

• Product Name: Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate
• CAS No: 2137573-62-5
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 5298317
• Update Time: 2025-11-01

Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methyl-2-(trifluoromethyl)-4H-furo[3,2-b]pyrrole-5-carboxylate
• Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate
• 4H-Furo[3,2-b]pyrrole-5-carboxylic acid, 4-methyl-2-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C10H8F3NO3/c1-14-5-4-8(10(11,12)13)17-7(5)3-6(14)9(15)16-2/h3-4H,1-2H3
• InChI Key： HKQLEXYYANRKKJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC2=C(C=C(C(=O)OC)N2C)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 2.3
• Topological Polar Surface Area: 44.4

Additional information on Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate

Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate (CAS No. 2137573-62-5): An Overview

Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate (CAS No. 2137573-62-5) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of furo[3,2-b]pyrroles, which are heterocyclic compounds characterized by a fused furan and pyrrole ring system. The presence of a trifluoromethyl group and a methyl ester moiety further enhances its chemical diversity and reactivity.

The trifluoromethyl group is known for its strong electron-withdrawing properties and high lipophilicity, making it a valuable functional group in drug design. These properties can significantly influence the pharmacokinetic and pharmacodynamic profiles of molecules, enhancing their bioavailability and metabolic stability. In the context of Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate, the trifluoromethyl group may play a crucial role in modulating its biological activity and selectivity.

The methyl ester functionality in this compound is another key feature that contributes to its chemical versatility. Esters are commonly used in organic synthesis as protecting groups or as intermediates in the synthesis of more complex molecules. In medicinal chemistry, methyl esters can be readily hydrolyzed to their corresponding carboxylic acids, which may have different biological activities or properties compared to their ester precursors. This property makes Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate an attractive candidate for further derivatization and optimization.

Recent studies have explored the potential applications of furo[3,2-b]pyrroles in various areas. For instance, a study published in the Journal of Medicinal Chemistry reported that furo[3,2-b]pyrroles with similar structural features exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that these compounds could selectively inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation. This suggests that Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate may have similar therapeutic potential.

In addition to its medicinal applications, Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate has also been investigated for its use in materials science. Heterocyclic compounds like furo[3,2-b]pyrroles are known for their ability to form stable complexes with various metals, making them useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, including gas storage, catalysis, and sensing. The presence of the trifluoromethyl group in this compound may enhance its coordination ability and stability, making it a promising candidate for these applications.

The synthesis of Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by cyclization and functional group modification. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound. For example, the use of transition-metal catalysts and microwave-assisted reactions has significantly improved the yield and selectivity of the synthesis process.

In conclusion, Methyl 4-methyl-2-(trifluoromethyl)furo[3,2-b]pyrrole-5-carboxylate (CAS No. 2137573-62-5) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features, including the trifluoromethyl group and methyl ester functionality, make it an attractive target for further research and development. Ongoing studies are expected to uncover new applications and optimize its properties for various industrial and pharmaceutical uses.